Cas no 1805205-85-9 (3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine
• CAS No: 1805205-85-9
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4887984
• Update Time: 2025-10-31

3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-2-5(3-9)6(7(10)11)12-8(4)13/h2,7H,3H2,1H3,(H,12,13)
• InChI Key： MGRRTJYHXDGUQJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine

3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine

3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine, with the CAS number 1805205-85-9, is a compound of significant interest in the field of organic chemistry and its applications in various industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 6, and a methyl group at position 5. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and development.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and enhancing purity levels. Researchers have explored various strategies, including nucleophilic aromatic substitution and cross-coupling reactions, to optimize the synthesis process.

In terms of applications, this compound has shown potential in several areas. One notable application is in the field of pharmacology, where it serves as a precursor for bioactive molecules with therapeutic potential. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development. Additionally, its unique electronic properties make it suitable for use in materials science, particularly in the design of advanced materials for electronic devices.

The chemical stability of 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine has been extensively studied under various conditions. Research indicates that the compound is stable under normal storage conditions but may undergo degradation under harsh environmental conditions such as high temperatures or prolonged exposure to light. Understanding its stability is crucial for its safe handling and storage in industrial settings.

Recent studies have also focused on the environmental impact of this compound. Researchers have investigated its biodegradability and toxicity profiles to assess its potential risks to ecosystems and human health. Findings suggest that while the compound exhibits moderate biodegradability under aerobic conditions, further research is needed to fully understand its long-term environmental effects.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-5-methylpyridine, with CAS number 1805205-85-9, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of science and technology.